2-(Benzylamino)-4-((4-(difluoromethoxy)phenyl)amino)-4-oxobutanoic acid

• IUPAC Name: 2-(benzylamino)-4-[4-(difluoromethoxy)anilino]-4-oxobutanoic acid
• InChI: InChI=1S/C18H18F2N2O4/c19-18(20)26-14-8-6-13(7-9-14)22-16(23)10-15(17(24)25)21-11-12-4-2-1-3-5-12/h1-9,15,18,21H,10-11H2,(H,22,23)(H,24,25)
• InChI Key: RBHOBICUNDUCGQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CNC(CC(=O)NC2=CC=C(C=C2)OC(F)F)C(=O)O
• Molecular Formula: C18H18F2N2O4
• Molecular Weight: 364.3 g/mol

Description

2-(Benzylamino)-4-((4-(difluoromethoxy)phenyl)amino)-4-oxobutanoic acid, also known as DBIBO, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. DBIBO is a small molecule inhibitor of a protein called bromodomain-containing protein 4 (BRD4), which is involved in various cellular processes such as gene transcription and cell cycle regulation.

Scientific Research Applications

Chemical Synthesis and Reactivity

Research on compounds structurally related to 2-(Benzylamino)-4-((4-(difluoromethoxy)phenyl)amino)-4-oxobutanoic acid demonstrates their versatility in chemical synthesis. For instance, reactions of 2-(phenylamino)benzoic and 2-(phenylamino)- and 2-methyl-6-phenylpyridine-3-carboxylic acid hydrazides with succinic anhydride yield 4-(2-aroylhydrazinyl)-4-oxobutanoic acids, showcasing the potential for constructing complex molecules from simpler precursors (Kon’shin et al., 2012). This indicates the applicability of such compounds in developing novel synthetic routes and chemical transformations.

Biological Activity and Pharmacophore Modeling

Carboxylic acid derivatives, including those structurally akin to our compound of interest, have been investigated for their histone deacetylase inhibitory activity and cytotoxic effects on cancer cell lines. Design, synthesis, and evaluation of these derivatives reveal their potential as cytotoxic agents and HDAC inhibitors, contributing to cancer research and therapeutic development (Abdel-Atty et al., 2014). The generation of 3D-pharmacophore models and QSAR studies further assist in understanding the structural requirements for biological activity, emphasizing the importance of such compounds in drug discovery processes.

Material Science and Molecular Interactions

The study of molecular interactions and properties of compounds related to 2-(Benzylamino)-4-((4-(difluoromethoxy)phenyl)amino)-4-oxobutanoic acid extends to material science. For example, the investigation of charge transfer with similar compounds highlights the impact of structural modifications on fluorescence properties, which can be leveraged in developing materials for optical and electronic applications (Ma et al., 2003).